Cas no 338410-99-4 (2-{[(4-chlorophenyl)methyl]sulfanyl}-5-methoxypyrimidin-4-ol)

2-{[(4-Chlorophenyl)methyl]sulfanyl}-5-methoxypyrimidin-4-ol is a pyrimidine derivative characterized by its distinct sulfanyl and methoxy functional groups. This compound exhibits potential utility in medicinal chemistry and agrochemical research due to its structural features, which may contribute to biological activity. The presence of the 4-chlorobenzylthio moiety enhances lipophilicity, potentially improving membrane permeability, while the 5-methoxy group could influence electronic properties and binding interactions. Its pyrimidin-4-ol core offers a versatile scaffold for further derivatization. The compound's synthetic accessibility and modular structure make it a candidate for exploratory studies in drug discovery or crop protection applications, where tailored modifications could optimize efficacy or selectivity.
2-{[(4-chlorophenyl)methyl]sulfanyl}-5-methoxypyrimidin-4-ol structure
338410-99-4 structure
Product Name:2-{[(4-chlorophenyl)methyl]sulfanyl}-5-methoxypyrimidin-4-ol
CAS No:338410-99-4
MF:C12H11ClN2O2S
MW:282.745940446854
CID:5693517
PubChem ID:1474198
Update Time:2025-10-29

2-{[(4-chlorophenyl)methyl]sulfanyl}-5-methoxypyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

    • 3J-375S
    • 2-[(4-chlorophenyl)methylsulfanyl]-5-methoxy-1H-pyrimidin-6-one
    • 2-((4-Chlorobenzyl)sulfanyl)-5-methoxy-4-pyrimidinol
    • AKOS005088094
    • 338410-99-4
    • 2-(4-chlorobenzylthio)-5-methoxypyrimidin-4-ol
    • 2-{[(4-chlorophenyl)methyl]sulfanyl}-5-methoxypyrimidin-4-ol
    • Inchi: 1S/C12H11ClN2O2S/c1-17-10-6-14-12(15-11(10)16)18-7-8-2-4-9(13)5-3-8/h2-6H,7H2,1H3,(H,14,15,16)
    • InChI Key: IETFBMLSHYCRQL-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)CSC1=NC=C(C(N1)=O)OC

Computed Properties

  • Exact Mass: 282.023
  • Monoisotopic Mass: 282.023
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 376
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 76Ų

2-{[(4-chlorophenyl)methyl]sulfanyl}-5-methoxypyrimidin-4-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1664539-1mg
2-((4-Chlorobenzyl)thio)-5-methoxypyrimidin-4(3H)-one
338410-99-4 98%
1mg
¥464.00 2024-05-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1664539-2mg
2-((4-Chlorobenzyl)thio)-5-methoxypyrimidin-4(3H)-one
338410-99-4 98%
2mg
¥495.00 2024-05-18

2-{[(4-chlorophenyl)methyl]sulfanyl}-5-methoxypyrimidin-4-ol Related Literature

Additional information on 2-{[(4-chlorophenyl)methyl]sulfanyl}-5-methoxypyrimidin-4-ol

2-{[(4-Chlorophenyl)methyl]sulfanyl}-5-methoxypyrimidin-4-ol (CAS No. 338410-99-4): An Overview

2-{[(4-Chlorophenyl)methyl]sulfanyl}-5-methoxypyrimidin-4-ol (CAS No. 338410-99-4) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrimidines, which are known for their diverse biological activities, including antiviral, antibacterial, and anticancer properties. The unique structural features of 2-{[(4-Chlorophenyl)methyl]sulfanyl}-5-methoxypyrimidin-4-ol make it a promising candidate for further research and development.

The chemical structure of 2-{[(4-Chlorophenyl)methyl]sulfanyl}-5-methoxypyrimidin-4-ol consists of a pyrimidine ring substituted with a methoxy group at the 5-position and a sulfanyl group linked to a 4-chlorophenylmethyl moiety at the 2-position. This specific arrangement of functional groups imparts unique pharmacological properties to the molecule, making it an interesting target for drug discovery.

Recent studies have highlighted the potential of 2-{[(4-Chlorophenyl)methyl]sulfanyl}-5-methoxypyrimidin-4-ol in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronavirus. The mechanism of action is believed to involve inhibition of viral replication through interference with key viral enzymes.

In addition to its antiviral properties, 2-{[(4-Chlorophenyl)methyl]sulfanyl}-5-methoxypyrimidin-4-ol has shown promise in cancer research. A study conducted by researchers at the National Cancer Institute found that this compound selectively inhibits the growth of various cancer cell lines, particularly those derived from breast and lung cancers. The anticancer activity is attributed to its ability to induce apoptosis and disrupt cell cycle progression.

The pharmacokinetic profile of 2-{[(4-Chlorophenyl)methyl]sulfanyl}-5-methoxypyrimidin-4-ol has also been investigated in preclinical studies. Results indicate that the compound exhibits favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an orally administered drug. Additionally, the compound shows low toxicity in animal models, suggesting a favorable safety profile.

To further understand the biological mechanisms underlying the therapeutic effects of 2-{[(4-Chlorophenyl)methyl]sulfanyl}-5-methoxypyrimidin-4-ol, ongoing research is focused on elucidating its molecular targets and signaling pathways. Techniques such as X-ray crystallography and molecular docking studies are being employed to gain insights into the interactions between the compound and its target proteins.

In conclusion, 2-{[(4-Chlorophenyl)methyl]sulfanyl}-5-methoxypyrimidin-4-ol (CAS No. 338410-99-4) represents a promising lead compound in the development of novel therapeutics for viral infections and cancer. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further preclinical and clinical evaluation. As research in this area continues to advance, it is anticipated that this compound will contribute significantly to the advancement of medicinal chemistry and drug discovery.

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司